N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-(3-phenylsulfanylpropanoylamino)thiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S2/c1-16-14(19)12-7-9-21-15(12)17-13(18)8-10-20-11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3,(H,16,19)(H,17,18)
• InChI Key: GUJYSWRGMDOONZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for “N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide” is not available, a related compound, “4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide”, was synthesized using three successive direct lithiations and a bromination reaction starting from thiophene. These lithiation reactions were carried out at −78 °C to RT over a period of 1 to 24 h based on the reactivity of the electrophile.

Scientific Research Applications

Medicinal Chemistry

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Anti-inflammatory Drugs

. This suggests that “N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide” could potentially have similar applications.

Dental Anesthetics

. This indicates a potential application of the compound in the field of dental medicine.

Industrial Chemistry

. This suggests potential industrial applications for “N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide”.

Organic Semiconductors

. This could indicate potential applications in the electronics industry.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that “N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide” could potentially be used in the production of OLEDs.

Anticancer Agents

. This suggests that “N-methyl-2-(3-(phenylthio)propanamido)thiophene-3-carboxamide” could potentially have applications in cancer treatment.

Anti-Atherosclerotic Agents

. This indicates a potential application of the compound in the treatment of atherosclerosis.

Mechanism of Action

Target of Action

Thiophene-based compounds have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are known to exhibit biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene derivatives have been reported to interact with various targets to exert their therapeutic effects . For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways due to their wide range of therapeutic properties .

Result of Action

Thiophene derivatives are known to exhibit a wide range of therapeutic effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .